Cas no 1270498-57-1 (1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE)

1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE structure
1270498-57-1 structure
Product Name:1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE
CAS No:1270498-57-1
MF:C11H15BrFN
MW:260.145905733109
CID:5582813
PubChem ID:65814910
Update Time:2023-08-11

1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE
    • Benzenemethanamine, 3-bromo-α-butyl-5-fluoro-
    • 1270498-57-1
    • AKOS015156062
    • Y12860
    • Inchi: 1S/C11H15BrFN/c1-2-3-4-11(14)8-5-9(12)7-10(13)6-8/h5-7,11H,2-4,14H2,1H3
    • InChI Key: UGZORIVFGFYURV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1)C(CCCC)N)F

Computed Properties

  • Exact Mass: 259.03719g/mol
  • Monoisotopic Mass: 259.03719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • Boiling Point: 295.0±25.0 °C(Predicted)
  • pka: 8.71±0.10(Predicted)

1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE Pricemore >>

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